Cas no 2228602-62-6 (4-(2,6-difluoro-4-methylphenyl)butanoic acid)

• Product Name: 4-(2,6-difluoro-4-methylphenyl)butanoic acid
• CAS No: 2228602-62-6
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 6509068
• PubChem ID: 162738218
• Update Time: 2025-05-19

4-(2,6-difluoro-4-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-difluoro-4-methylphenyl)butanoic acid
• EN300-1759297
• 2228602-62-6

• Inchi： 1S/C11H12F2O2/c1-7-5-9(12)8(10(13)6-7)3-2-4-11(14)15/h5-6H,2-4H2,1H3,(H,14,15)
• InChI Key： JGEFRAUAWYEPKY-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1CCCC(=O)O)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2,6-difluoro-4-methylphenyl)butanoic acid

4-(2,6-Difluoro-4-methylphenyl)butanoic acid: A Comprehensive Overview

The compound with CAS No. 222860-62-6, known as 4-(2,6-difluoro-4-methylphenyl)butanoic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. The molecule consists of a butanoic acid backbone attached to a substituted phenyl ring, which introduces interesting chemical properties and reactivity.

Recent studies have highlighted the importance of 4-(2,6-difluoro-4-methylphenyl)butanoic acid in the development of advanced materials and pharmaceuticals. Its structure, featuring a fluorinated aromatic ring, makes it a valuable precursor for synthesizing more complex molecules. Researchers have explored its role in drug design, where the fluorine atoms on the phenyl ring can influence the compound's pharmacokinetic properties, such as absorption and bioavailability.

The synthesis of 4-(2,6-difluoro-4-methylphenyl)butanoic acid involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. This is followed by coupling reactions to attach the butanoic acid group. The use of modern catalytic methods has improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production.

In terms of applications, 4-(2,6-difluoro-4-methylphenyl)butanoic acid has shown promise in the field of materials science. Its ability to form stable amide bonds makes it a candidate for synthesizing high-performance polymers and coatings. Additionally, its fluorinated structure contributes to enhanced thermal stability and resistance to environmental factors, which are desirable properties in many industrial applications.

Recent research has also focused on the biological activity of 4-(2,6-difluoro-4-methylphenyl)butanoic acid. Studies have demonstrated that this compound exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential use in therapeutic agents. Furthermore, its ability to interact with specific biological targets has been explored in preclinical models, providing insights into its potential as a drug candidate.

The commercial availability of 4-(2,6-difluoro-4-methylphenyl)butanoic acid has increased due to advancements in synthetic methodologies and scaling-up techniques. This has enabled researchers and industries to explore its applications more thoroughly. The compound is now widely used as an intermediate in the synthesis of various organic molecules, including agrochemicals and specialty chemicals.

In conclusion, 4-(2,6-difluoro-4-methylphenyl)butanoic acid (CAS No. 222860-62-6) is a versatile compound with a wide range of applications across different fields. Its unique structure and chemical properties make it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new potentials for this compound, it is expected to play an even more significant role in the development of innovative products and therapies.